(4-(1H-pyrrol-1-yl)phenyl)(4-((2-phenylthiazol-4-yl)methyl)piperazin-1-yl)methanone hydrochloride

• IUPAC Name: [4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]-(4-pyrrol-1-ylphenyl)methanone;hydrochloride
• InChI: InChI=1S/C25H24N4OS.ClH/c30-25(21-8-10-23(11-9-21)28-12-4-5-13-28)29-16-14-27(15-17-29)18-22-19-31-24(26-22)20-6-2-1-3-7-20;/h1-13,19H,14-18H2;1H
• InChI Key: PRLFSZUTQYRNCP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CSC(=N2)C3=CC=CC=C3)C(=O)C4=CC=C(C=C4)N5C=CC=C5.Cl
• Molecular Formula: C25H25ClN4OS
• Molecular Weight: 465.0 g/mol
• CAS No.: 1351601-63-2

Description

The compound "(4-(1H-pyrrol-1-yl)phenyl)(4-((2-phenylthiazol-4-yl)methyl)piperazin-1-yl)methanone hydrochloride" is a piperazine-based small molecule featuring a unique combination of aromatic and heterocyclic substituents. Its structure comprises:

• Arylpiperazine core: A piperazine ring linked to a methanone group.
• Pyrrole-substituted phenyl group: A phenyl ring with a 1H-pyrrol-1-yl substituent at the para position.
• Thiazole-methyl substituent: A 2-phenylthiazole moiety attached via a methylene bridge to the piperazine nitrogen.
• Hydrochloride salt: Enhances solubility and bioavailability.

Biological Activity

The compound (4-(1H-pyrrol-1-yl)phenyl)(4-((2-phenylthiazol-4-yl)methyl)piperazin-1-yl)methanone hydrochloride, often referred to as a thiazole derivative, has garnered attention in medicinal chemistry for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and therapeutic potential based on recent studies and research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{24}ClN_5OS_2$, with a molecular weight of 486.05 g/mol. The structure includes a pyrrole ring, a thiazole moiety, and a piperazine group, which are critical for its biological activity. The compound's IUPAC name is (4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazol-5-yl)-[4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]methanone;hydrochloride .

Antitumor Activity

Research indicates that thiazole derivatives exhibit significant antitumor properties. The compound has been evaluated for its cytotoxic effects against various cancer cell lines. For instance, studies have shown that thiazole-integrated compounds can inhibit the growth of cancer cells by inducing apoptosis via the modulation of anti-apoptotic proteins like Bcl-2 .

Table 1: Cytotoxic Activity of Thiazole Derivatives

Compound	Cell Line	IC50 (µM)	Mechanism
Compound 9	A431	1.61 ± 1.92	Bcl-2 inhibition
Compound 10	Jurkat	1.98 ± 1.22	Apoptosis induction
Target Compound	Various	TBD	TBD

Anticonvulsant Activity

The compound's structure suggests potential anticonvulsant properties. Thiazole derivatives have been shown to possess anticonvulsant activity through various mechanisms, including modulation of neurotransmitter systems .

Case Study: Anticonvulsant Efficacy
In a study assessing the anticonvulsant effects of related thiazole compounds, significant protection against seizures was observed in animal models, indicating that structural modifications in thiazoles could enhance their efficacy in seizure control .

Antibacterial and Antifungal Properties

Thiazole derivatives have also been explored for their antibacterial and antifungal activities. The presence of the thiazole ring has been linked to enhanced interactions with microbial targets, leading to inhibition of growth in various pathogens .

Table 2: Antimicrobial Activity

Compound	Pathogen	MIC (µg/mL)	Activity
Compound A	Gram-positive bacteria	31.25	Effective
Compound B	Fungal strains	TBD	Effective

The mechanisms underlying the biological activities of this compound involve several pathways:

• Apoptosis Induction : By inhibiting anti-apoptotic proteins such as Bcl-2, the compound promotes cell death in cancer cells.
• Neurotransmitter Modulation : Similar to other piperazine derivatives, it may influence GABAergic and glutamatergic systems, contributing to its anticonvulsant effects.
• Microbial Interaction : The thiazole moiety enhances binding affinity to bacterial enzymes or receptors, disrupting cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in Piperazine-Based Derivatives

The compound shares structural homology with arylpiperazine derivatives reported in . Key comparisons include:

Compound	Core Structure	Substituents	Key Features
Target Compound	Piperazine-methanone	- 4-(1H-pyrrol-1-yl)phenyl - 4-((2-phenylthiazol-4-yl)methyl)	Combines pyrrole and thiazole heterocycles; hydrochloride salt improves solubility.
Compound 21 ()	Piperazine-methanone	- Thiophen-2-yl - 4-(trifluoromethyl)phenyl	Thiophene replaces thiazole; trifluoromethyl group enhances lipophilicity .
Compound 5 ()	Piperazine-butanone	- 4-(1H-pyrazol-4-yl)butan-1-one - 4-(trifluoromethyl)phenyl	Pyrazole replaces pyrrole; butanone linker may alter pharmacokinetics .

Key Observations:

Heterocycle Variations: The target’s thiazole ring (vs. The pyrrole substituent (vs. pyrazole in Compound 5) lacks one nitrogen atom, reducing hydrogen-bonding capacity but improving metabolic stability .

Substituent Effects :

• The trifluoromethyl group in ’s analogues increases lipophilicity and CNS penetration, whereas the target’s phenylthiazole group may prioritize peripheral target engagement.

Linker Modifications: The target uses a methyl bridge between piperazine and thiazole, while Compound 5 employs a butanone linker, which could influence conformational flexibility and target affinity .

Comparison with Non-Piperazine Heterocycles ()

describes glycosides (e.g., Zygocaperoside and Isorhamnetin-3-O-glycoside), which are structurally distinct from the target compound. These molecules feature carbohydrate moieties and flavonoid backbones, highlighting divergent therapeutic applications (e.g., antioxidant vs. CNS modulation). Such comparisons underscore the importance of scaffold selection in drug design .

Implications for Drug Development

• Pharmacokinetics : The hydrochloride salt likely improves aqueous solubility, a critical factor for oral bioavailability.
• Target Selectivity : The thiazole-pyrrole combination may confer selectivity for receptors overexpressed in specific pathologies (e.g., serotonin or dopamine receptors).
• Toxicity Considerations : Unlike manganese compounds in , this compound’s aromatic-heterocyclic structure suggests lower environmental persistence but necessitates thorough toxicity profiling .